2-(2,4-dichlorophenoxy)-N-(4-(2-oxopyrrolidin-1-yl)phenyl)acetamide
Overview
Description
2-(2,4-dichlorophenoxy)-N-(4-(2-oxopyrrolidin-1-yl)phenyl)acetamide, commonly known as DPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DPA belongs to the class of compounds known as amide herbicides and has been widely used in agriculture to control various weeds. However, recent studies have shown that DPA possesses several biological properties that make it a promising candidate for the development of new drugs.
Scientific Research Applications
Health Impact Studies
This compound, also known as Triclosan (TCS), has been studied for its potential health impacts . It’s a lipophilic antimicrobial agent used in various consumer products. Due to its widespread use and bioaccumulative nature, TCS is often detected in environmental and human biological samples . It’s considered a novel endocrine disruptor and may have potential adverse effects on human health .
Environmental Impact Studies
Research has been conducted to understand the environmental impacts of this compound . Given its widespread use and bioaccumulative nature, it’s often detected in the environment . Understanding its environmental impact can help in developing regulations and guidelines for its use.
Adsorption Studies
The compound has been used in studies related to the adsorption of herbicides . Specifically, it has been used in the adsorption of herbicide 2-(2,4-dichlorophenoxy)propanoic acid (2,4-DP) from aqueous solution . This research can help in understanding how to remove such compounds from the environment.
Microbial Degradation Studies
The compound has been used in studies related to microbial degradation . Delftia acidovorans MC1, for example, has been studied for its ability to grow on this compound . Such studies can help in understanding how to biologically degrade such compounds in the environment.
Mechanism of Action
Target of Action
It is structurally similar to 2,4-dichlorophenoxyacetic acid (2,4-d), a well-known plant growth regulator and herbicide . 2,4-D primarily targets plant growth tissues .
Mode of Action
Once absorbed by the leaf, it is transported to the plant’s growth tissues, causing uncontrolled and unsustainable growth, leading to stem curling, leaf wilting, and eventually plant death .
Pharmacokinetics
For instance, 2,4-D is usually used in the form of ammonium salt .
Result of Action
Based on its similarity to 2,4-d, it might cause uncontrolled and unsustainable growth in plants, leading to their death .
Action Environment
For instance, the use of 2,4-D has significantly increased worldwide due to the COVID-19 pandemic .
properties
IUPAC Name |
2-(2,4-dichlorophenoxy)-N-[4-(2-oxopyrrolidin-1-yl)phenyl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16Cl2N2O3/c19-12-3-8-16(15(20)10-12)25-11-17(23)21-13-4-6-14(7-5-13)22-9-1-2-18(22)24/h3-8,10H,1-2,9,11H2,(H,21,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FPALMFMFBUFLRM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1)C2=CC=C(C=C2)NC(=O)COC3=C(C=C(C=C3)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16Cl2N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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